Cas no 587829-76-3 (Cyclobutanecarboxamide, 1-amino-2-(1-methylethyl)-, (1R,2R)- (9CI))

• Product Name: Cyclobutanecarboxamide, 1-amino-2-(1-methylethyl)-, (1R,2R)- (9CI)
• CAS No: 587829-76-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 949023
• Update Time: 2024-06-13

Cyclobutanecarboxamide, 1-amino-2-(1-methylethyl)-, (1R,2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide, 1-amino-2-(1-methylethyl)-, (1R,2R)- (9CI)
• Cyclobutanecarboxamide, 1-amino-2-(1-methylethyl)-, (1R,2R)-

• Inchi： 1S/C8H16N2O/c1-5(2)6-3-4-8(6,10)7(9)11/h5-6H,3-4,10H2,1-2H3,(H2,9,11)/t6-,8-/m1/s1
• InChI Key： SNGARAGCQQINIT-HTRCEHHLSA-N
• SMILES： [C@@]1(N)(C(N)=O)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 156.126
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Melting Point: 44.9 °C
• Boiling Point: 300.4±21.0 °C(Predicted)
• pka: 16.13±0.40(Predicted)